Cas no 1240596-47-7 (2,6-DICHLORO-4-METHOXYPYRIDINE-3-CARBALDEHYDE)

• Product Name: 2,6-DICHLORO-4-METHOXYPYRIDINE-3-CARBALDEHYDE
• CAS No: 1240596-47-7
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 4579975
• PubChem ID: 129950431
• Update Time: 2025-06-13

2,6-DICHLORO-4-METHOXYPYRIDINE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2,6-dichloro-4-methoxy-
• 2,6-DICHLORO-4-METHOXYPYRIDINE-3-CARBALDEHYDE
• 1240596-47-7
• 2,6-Dichloro-4-methoxynicotinaldehyde
• EN300-1720691
• 2,6-dichloro-4-methoxy-pyridine-3-carbaldehyde
• SCHEMBL20241485
• Z1269239135
• F88539
• 2,6-Dichloro-4-methoxy-3-pyridinecarboxaldehyde
• DTXSID101243682

• Inchi： 1S/C7H5Cl2NO2/c1-12-5-2-6(8)10-7(9)4(5)3-11/h2-3H,1H3
• InChI Key： DUHPANFXCPDMCQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(OC)=C1C=O

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,6-DICHLORO-4-METHOXYPYRIDINE-3-CARBALDEHYDE

Research Briefing on 2,6-Dichloro-4-methoxypyridine-3-carbaldehyde (CAS: 1240596-47-7) and Its Applications in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-4-methoxypyridine-3-carbaldehyde (CAS: 1240596-47-7) is a key intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its synthetic applications, biological activities, and potential pharmaceutical uses.

Recent literature indicates that 2,6-Dichloro-4-methoxypyridine-3-carbaldehyde serves as a versatile building block in the synthesis of heterocyclic compounds. Its unique structural features, including the presence of both aldehyde and methoxy functional groups, make it an attractive candidate for designing new drug candidates. Studies have demonstrated its utility in the preparation of pyridine-based inhibitors targeting various enzymes involved in disease pathways.

One notable application of this compound is in the development of kinase inhibitors. Researchers have utilized 2,6-Dichloro-4-methoxypyridine-3-carbaldehyde as a precursor in the synthesis of small molecules that exhibit potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. The compound's ability to undergo diverse chemical transformations has enabled the creation of structurally diverse libraries for high-throughput screening.

In addition to its role in drug discovery, recent studies have explored the compound's potential in chemical biology. For instance, it has been employed as a reactive handle in the development of chemical probes for studying protein-ligand interactions. The aldehyde group allows for facile conjugation with nucleophilic residues on proteins, facilitating the identification of novel binding sites and the characterization of molecular targets.

Furthermore, advancements in synthetic methodologies have improved the efficiency of producing 2,6-Dichloro-4-methoxypyridine-3-carbaldehyde. Recent reports describe optimized protocols that enhance yield and purity, addressing previous challenges associated with its synthesis. These improvements are critical for scaling up production and ensuring the compound's availability for further research and development.

In conclusion, 2,6-Dichloro-4-methoxypyridine-3-carbaldehyde (CAS: 1240596-47-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in drug design, chemical probe development, and synthetic chemistry underscore its importance in advancing therapeutic innovations. Future studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.